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For researchers, scientists, and drug development professionals, understanding the subtle

variations in the chemical composition of minerals can provide profound insights into deep

Earth processes. Olivine, a primary constituent of the Earth's upper mantle, serves as a robust

recorder of the conditions and processes associated with different tectonic environments. This

guide provides a comparative analysis of the geochemistry of olivine from three distinct

tectonic settings: Mid-Ocean Ridges (MOR), Ocean Islands (OI), and Island Arcs (IA). The data

presented is supported by experimental protocols for common analytical techniques.

The chemical composition of olivine, particularly its major and trace element content, varies

systematically with the tectonic setting in which it crystallizes. These variations reflect

differences in mantle source compositions, melting processes, and magma evolution. By

analyzing the geochemistry of olivine, researchers can deduce critical information about the

geodynamic processes that shape our planet.

Data Presentation: Comparative Geochemistry of
Olivine
The following tables summarize the key quantitative geochemical data for olivine from Mid-

Ocean Ridge Basalts (MORB), Ocean Island Basalts (OIB), and Island Arc Basalts (IAB).

Table 1: Major Element Composition of Olivine (in wt%)
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Tectonic
Setting

Forsterite (Fo)
Content

NiO MnO CaO

Mid-Ocean

Ridge (MOR)
88 - 92 0.25 - 0.45 0.10 - 0.20 0.10 - 0.30

Ocean Island

(OI)
80 - 89 0.10 - 0.35 0.15 - 0.30 0.15 - 0.40

Island Arc (IA) 85 - 91 0.20 - 0.40 0.10 - 0.25 0.10 - 0.35

Table 2: Trace Element Composition of Olivine (in ppm)

Tectonic
Setting

Ni Co Zn V Sc

Mid-Ocean

Ridge (MOR)
2000 - 3500 100 - 150 50 - 80 2 - 5 2 - 6

Ocean Island

(OI)
800 - 2800 120 - 180 60 - 100 1 - 4 3 - 7

Island Arc

(IA)
1500 - 3000 100 - 160 50 - 90 1 - 3 2 - 5

Experimental Protocols
The geochemical data presented in this guide are typically acquired using the following

analytical techniques.

Electron Probe Microanalysis (EPMA) for Major and
Minor Elements
EPMA is a widely used technique for obtaining precise quantitative analyses of major and

minor elements in olivine.

Methodology:
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Sample Preparation: Olivine-bearing rock samples are cut into thin sections (approximately

30 µm thick) and polished to a high-quality, flat surface. The sections are then carbon-coated

to ensure electrical conductivity under the electron beam.

Instrumentation: A wavelength-dispersive spectrometer (WDS) equipped electron probe

microanalyzer is used.

Analytical Conditions:

Accelerating Voltage: 15-20 kV.

Beam Current: 10-20 nA.

Beam Diameter: 1-5 µm.

Counting Times: 20-40 seconds on peak and 10-20 seconds on background positions for

each element.

Standardization: Well-characterized natural and synthetic olivine standards (e.g., San

Carlos olivine) are used for calibration.

Data Correction: Raw X-ray intensity data are corrected for matrix effects (atomic number,

absorption, and fluorescence) using standard correction procedures (e.g., ZAF or PAP).

Laser Ablation Inductively Coupled Plasma Mass
Spectrometry (LA-ICP-MS) for Trace Elements
LA-ICP-MS is a powerful technique for in-situ determination of trace element concentrations in

olivine at high spatial resolution.

Methodology:

Sample Preparation: Polished thin sections or grain mounts of olivine are used. The

samples are cleaned to remove any surface contamination.

Instrumentation: A high-frequency excimer or solid-state laser is coupled to an inductively

coupled plasma mass spectrometer.
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Analytical Conditions:

Laser Fluence: 3-5 J/cm².

Repetition Rate: 5-10 Hz.

Spot Size: 30-50 µm.

Carrier Gas: Helium is used to transport the ablated material to the ICP-MS.

Internal Standardization: An element with a known and homogeneous concentration in

olivine, typically ²⁹Si, is used as an internal standard to correct for variations in ablation yield

and instrument sensitivity. The concentration of the internal standard is pre-determined by

EPMA.

External Standardization: A certified reference material with a similar matrix to olivine (e.g.,

NIST SRM 610/612 glass) is used for external calibration.

Data Processing: Time-resolved analysis of the signal allows for the selection of stable signal

intervals, and specialized software is used to calculate element concentrations.

Mandatory Visualization
The following diagrams illustrate the key relationships and workflows discussed in this guide.
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Caption: Tectonic setting, mantle source, and olivine geochemistry relationship.
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Caption: A typical experimental workflow for olivine geochemical analysis.

To cite this document: BenchChem. [A Comparative Guide to Olivine Geochemistry in
Diverse Tectonic Settings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252735#comparative-geochemistry-of-olivine-from-
different-tectonic-settings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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